Cas no 2228296-22-6 (2-fluoro-5-(1-hydroxyprop-2-en-1-yl)benzonitrile)

• Product Name: 2-fluoro-5-(1-hydroxyprop-2-en-1-yl)benzonitrile
• CAS No: 2228296-22-6
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• CID: 6023950
• PubChem ID: 165610158
• Update Time: 2025-06-08

2-fluoro-5-(1-hydroxyprop-2-en-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(1-hydroxyprop-2-en-1-yl)benzonitrile
• 2-Fluoro-5-(1-hydroxy-2-propen-1-yl)benzonitrile
• 2228296-22-6
• EN300-1730554

• Inchi： 1S/C10H8FNO/c1-2-10(13)7-3-4-9(11)8(5-7)6-12/h2-5,10,13H,1H2
• InChI Key： AULMTBLSDDFMOQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C(C=C)O

Computed Properties

• Exact Mass: 177.058992041g/mol
• Monoisotopic Mass: 177.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44Ų

Additional information on 2-fluoro-5-(1-hydroxyprop-2-en-1-yl)benzonitrile

Exploring the Unique Properties and Applications of 2-fluoro-5-(1-hydroxyprop-2-en-1-yl)benzonitrile (CAS No. 2228296-22-6)

In the realm of specialty chemicals, 2-fluoro-5-(1-hydroxyprop-2-en-1-yl)benzonitrile (CAS No. 2228296-22-6) stands out as a compound of significant interest due to its unique molecular structure and versatile applications. This fluorinated benzonitrile derivative combines a hydroxyprop-2-enyl moiety with a cyano group, making it a valuable intermediate in pharmaceutical and agrochemical research. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors.

The compound's fluoro-substituted aromatic ring enhances its metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Recent studies highlight its role in the synthesis of bioactive molecules, especially those targeting kinase pathways and inflammatory responses. As the demand for precision medicine grows, 2-fluoro-5-(1-hydroxyprop-2-en-1-yl)benzonitrile has garnered attention for its ability to modulate specific biological interactions while minimizing off-target effects.

Beyond pharmaceuticals, this compound finds utility in material science, where its electron-withdrawing cyano group contributes to the design of advanced polymers and organic semiconductors. Its incorporation into photovoltaic materials and OLEDs (organic light-emitting diodes) is an area of active investigation, aligning with global trends toward sustainable energy solutions. The compound's structural tunability also makes it a candidate for catalysis and ligand design in transition-metal complexes.

From an environmental perspective, the green chemistry community is exploring synthetic routes to produce 2-fluoro-5-(1-hydroxyprop-2-en-1-yl)benzonitrile with minimal waste and energy consumption. Innovations such as flow chemistry and biocatalysis are being tested to improve its scalability and sustainability. These efforts resonate with the broader push for eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound's purity and stability. Quality control remains a priority, as even minor impurities can impact its performance in downstream applications. Researchers often search for optimized purification methods and storage conditions to ensure consistent results, reflecting the compound's sensitivity to moisture and temperature.

In summary, 2-fluoro-5-(1-hydroxyprop-2-en-1-yl)benzonitrile (CAS No. 2228296-22-6) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from drug development to advanced materials—underscore its relevance in addressing contemporary scientific challenges. As industries increasingly prioritize molecular diversity and functional specificity, this compound is poised to remain a focal point of interdisciplinary exploration.